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Compound of Interest

Compound Name: 3-(Hexyloxy)propylamine

Cat. No.: B103770 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative analysis of the mass spectrometry performance of 3-
(Hexyloxy)propylamine and its structurally similar alternatives, 3-(Butoxy)propylamine and 3-

(Isopropoxy)propylamine. The information presented herein is intended to assist researchers in

selecting the appropriate analytical methods and understanding the fragmentation behavior of

these alkoxypropylamines.

Comparative Analysis of Mass Spectrometry Data
The following table summarizes the key mass spectrometry characteristics of 3-
(Hexyloxy)propylamine and its shorter-chain analogs. While experimental electron ionization

(EI) mass spectra are available for 3-(Butoxy)propylamine and 3-(Isopropoxy)propylamine from

the NIST Mass Spectrometry Data Center, only predicted data is currently available for 3-
(Hexyloxy)propylamine.
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Compound
Molecular
Formula

Molecular
Weight ( g/mol
)

Key Mass-to-
Charge Ratios
(m/z) and
Relative
Abundance

Predicted
Collision
Cross Section
(CCS) for
[M+H]⁺ (Å²)

3-

(Hexyloxy)propyl

amine

C₉H₂₁NO 159.27

Predicted

Fragments:

Common

fragments for

aliphatic amines

and ethers

include α-

cleavage

products. The

base peak would

likely result from

cleavage alpha

to the nitrogen,

leading to the

formation of the

[CH₂=NH₂]⁺ ion

at m/z 30.

Another

significant

fragmentation

pathway would

be the cleavage

of the C-O bond.

140.0

3-

(Butoxy)propyla

mine

C₇H₁₇NO 131.22

Experimental

(EI): 30 (100%),

44 (25%), 56

(20%), 72 (15%),

102 (5%), 131

(M⁺, <5%)

Not available

3-

(Isopropoxy)prop

C₆H₁₅NO 117.19 Experimental

(EI): 44 (100%),

Not available
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ylamine 30 (70%), 58

(30%), 74 (10%),

102 (5%), 117

(M⁺, <5%)

Experimental Protocols
A standardized protocol for the analysis of these compounds by Gas Chromatography-Mass

Spectrometry (GC-MS) is outlined below. This protocol is based on established methods for the

analysis of aliphatic amines.[1][2]

1. Sample Preparation:

Samples containing the analyte are dissolved in a suitable organic solvent, such as methanol

or dichloromethane.

For complex matrices, a liquid-liquid extraction or solid-phase extraction may be necessary

to isolate the amines.

Derivatization, for example with pentafluorobenzoyl chloride, can be employed to improve

chromatographic performance and sensitivity.[1]

2. GC-MS System and Conditions:

Gas Chromatograph: Agilent 7890B GC or equivalent.

Mass Spectrometer: Agilent 5977A MSD or equivalent.

GC Column: A non-polar or mid-polar capillary column, such as a DB-5ms (30 m x 0.25 mm,

0.25 µm film thickness), is typically used.

Carrier Gas: Helium at a constant flow rate of 1 mL/min.

Inlet Temperature: 250 °C.

Injection Mode: Splitless injection of 1 µL.

Oven Temperature Program:
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Initial temperature: 60 °C, hold for 2 minutes.

Ramp to 280 °C at a rate of 10 °C/min.

Hold at 280 °C for 5 minutes.

MS Interface Temperature: 280 °C.

Ion Source Temperature: 230 °C.

Ionization Mode: Electron Ionization (EI) at 70 eV.

Mass Range: m/z 30-400.

Visualizations
To aid in the understanding of the experimental workflow and the potential biological context of

these molecules, the following diagrams are provided.

Sample Preparation Gas Chromatography Mass Spectrometry Data Analysis

Sample Extraction/Derivatization Injector GC Column Ion Source Mass Analyzer Detector Data System Results

Click to download full resolution via product page

Caption: A generalized workflow for GC-MS analysis.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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